1-(4-ethyl-2-methyl-4H-pyrazolo[1,5-a]benzimidazol-3-yl)ethanone

• IUPAC Name: 1-(4-ethyl-2-methylpyrazolo[1,5-a]benzimidazol-3-yl)ethanone
• InChI: InChI=1S/C14H15N3O/c1-4-16-11-7-5-6-8-12(11)17-14(16)13(10(3)18)9(2)15-17/h5-8H,4H2,1-3H3
• InChI Key: LUPXRCMTGVELJN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N3C1=C(C(=N3)C)C(=O)C
• Molecular Formula: C14H15N3O
• DSSTOX Substance ID: DTXSID601173117
• Molecular Weight: 241.29 g/mol
• CAS RN: 75380-55-1

Description

1-(4-ethyl-2-methyl-4H-pyrazolo[1,5-a]benzimidazol-3-yl)ethanone is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been explored in detail.

Scientific Research Applications

Synthesis and Chemical Reactivity Compounds similar to 1-(4-ethyl-2-methyl-4H-pyrazolo[1,5-a]benzimidazol-3-yl)ethanone have been utilized as building blocks in the synthesis of a diverse array of heterocycles, showcasing their versatility in organic chemistry. For example, benzothiazole- and benzimidazole-based heterocycles have been synthesized through microwave-mediated reactions, indicating the efficiency and utility of such compounds in constructing complex molecular architectures (Darweesh et al., 2016).

Antimicrobial and Anticancer Activities Several studies have demonstrated the antimicrobial and anticancer activities of benzimidazole derivatives, suggesting their potential application in the development of new therapeutic agents. For instance, heterocyclic compounds bearing benzimidazole and pyrazoline motifs have shown significant antimicrobial activity against various bacteria and fungi strains (Desai, Pandya, & Vaja, 2017). Additionally, certain compounds using benzimidazole as a scaffold exhibited notable anticancer activity, highlighting their potential in cancer therapy (Rashid, Husain, Shaharyar, & Sarafroz, 2014).